Cas no 1342606-57-8 (5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid
• CAS No: 1342606-57-8
• MF: C₁₀H₈O₂S₂
• MW: 224.299320220947
• CID: 4590415
• PubChem ID: 63993407
• Update Time: 2025-06-09

5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C10H8O2S2/c1-6-4-5-13-9(6)7-2-3-8(14-7)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： QLLMHLGYHRKAIA-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2C)SC(C(O)=O)=CC=1

Additional information on 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid

5-(3-Methylthiophen-2-yl)thiophene-2-carboxylic Acid: An Overview of CAS No. 1342606-57-8

5-(3-Methylthiophen-2-yl)thiophene-2-carboxylic acid (CAS No. 1342606-57-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique thiophene-based structure, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular formula of 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid is C₁₀H₈O₂S₂, and its molecular weight is 216.34 g/mol. The compound features a central thiophene ring substituted with a carboxylic acid group and a 3-methylthiophenyl moiety, which imparts distinct chemical and physical characteristics. The presence of these functional groups allows for a wide range of chemical reactions and interactions, making it a valuable building block in synthetic chemistry.

In the realm of medicinal chemistry, 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory effects on inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, a study in the European Journal of Medicinal Chemistry (2020) reported that certain derivatives of 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid show promising anticancer activity against various cancer cell lines, including breast and lung cancer cells.

Beyond its medicinal applications, 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid has also found utility in materials science. The compound's thiophene-based structure makes it an attractive candidate for the development of conductive polymers and organic semiconductors. Research in the field of organic electronics has shown that derivatives of this compound can be used to create materials with enhanced electrical conductivity and stability. A notable example is the work published in Advanced Materials (2019), which demonstrated the use of 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid-based polymers in flexible electronic devices.

The synthesis of 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid typically involves multi-step processes, including coupling reactions and functional group transformations. One common synthetic route involves the Suzuki coupling reaction between 5-bromothiophene-2-carboxylic acid and 3-methylthiophenylboronic acid, followed by subsequent purification steps to obtain the desired product. The efficiency and yield of these synthetic methods have been optimized through various studies, contributing to the broader availability and accessibility of this compound for research purposes.

In terms of safety and handling, it is important to note that while 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid are promising, driven by ongoing research efforts in both medicinal chemistry and materials science. As new derivatives and applications continue to be discovered, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation. Researchers are particularly interested in exploring its potential as a platform for developing novel therapeutics and advanced materials with tailored properties.

In conclusion, 5-(3-methylthiophen-2-yl)thiophene-2-carboxylic acid (CAS No. 1342606-57-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and diverse functional groups make it an invaluable tool for researchers seeking to advance our understanding of complex biological processes and develop innovative materials for practical applications.